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Compound of Interest

Compound Name: Pyriftalid

Cat. No.: B154790

Disclaimer: Publicly available toxicological data for the herbicide Pyriftalid on non-target
organisms is limited. This guide summarizes the available information and, where data is
absent, provides information on a structurally similar compound, Bispyribac-sodium, for
comparative purposes. This "read-across" approach offers a potential estimation of toxicity, but
it should be interpreted with caution as the toxicological profiles of the two compounds may
differ. Furthermore, as specific experimental protocols for Pyriftalid studies are not available,
this guide details standardized OECD guidelines for ecotoxicological testing.

Introduction to Pyriftalid

Pyriftalid is a pyrimidinyl(thio)benzoate herbicide used for the control of grass weeds in rice
cultivation. Its primary mode of action in target plants is the inhibition of acetohydroxyacid
synthase (AHAS), an enzyme essential for the biosynthesis of branched-chain amino acids.
This enzyme is not present in animals, suggesting that the toxic effects observed in non-target
animal species are likely due to off-target mechanisms. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), Pyriftalid is suspected of causing
damage to organs through prolonged or repeated exposure and is toxic to aquatic life with
long-lasting effects[1].

Quantitative Toxicological Data

Due to the scarcity of data for Pyriftalid, the following tables include data for both Pyriftalid
where available, and its structural analog, Bispyribac-sodium, for a comparative toxicological

overview.
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Aquatic Organisms

Pyriftalid is recognized as posing a high risk to aquatic invertebrates|2].

] Exposure . Value
Species Substance . Endpoint Reference
Duration (mglL)
Daphnia
I AERU
magna Pyriftalid 48 hours EC50 0.12
Factsheet
(Water Flea)
Daphnia ) )
Bispyribac-
magna ] 48 hours LC50 >100 [3114]
sodium
(Water Flea)
Oncorhynchu
s mykiss Bispyribac-
i ) 96 hours LC50 >100 [3]
(Rainbow sodium
Trout)
Lepomis
macrochirus Bispyribac-
) ) 96 hours LC50 >100
(Bluegill sodium
Sunfish)
Sheepshead Bispyribac-
) ) 96 hours LC50 >100
Minnow sodium
) ) Bispyribac-
Mysid Shrimp ) 96 hours LC50 >100
sodium
Bispyribac-
Green Algae ) 96 hours EC50 0.28
sodium
Blue-green Bispyribac-
) 120 hours EC50 >1.0
Algae sodium

Avian Species

Pyriftalid is described as being moderately toxic to birds.
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Value (mg/kg

Species Substance Endpoint bw) Reference
w
Colinus ) )
o Bispyribac-
virginianus ) Acute Oral LD50  >2250
sodium

(Bobwhite Quail)

Colinus ) ]
o Bispyribac- )
virginianus ) Dietary LC50 >5620 ppm
) ) sodium
(Bobwhite Quail)
Anas ) ]
Bispyribac- )
platyrhynchos ] Dietary LC50 >5620 ppm
sodium

(Mallard Duck)

Terrestrial Invertebrates

. Exposure .
Species Substance . Endpoint Value Reference
Duration
Apis mellifera o Acute AERU
Pyriftalid 48 hours >100 p g/bee
(Honeybee) Contact LD50 Factsheet
Apis mellifera  Bispyribac- Acute
) 48 hours >200 p g/bee
(Honeybee) sodium Contact LD50
Eisenia fetida  Bispyribac- >1000 mg/kg
] 14 days LC50 ]
(Earthworm) sodium Soil

Experimental Protocols

Detailed experimental protocols for the toxicological studies on Pyriftalid are not publicly
available. Therefore, this section outlines the standardized OECD guidelines that are typically
followed for such assessments.

Aquatic Toxicity Testing

OECD 203: Fish, Acute Toxicity Test

This guideline details a method to assess the acute toxicity of a substance to fish.
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» Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and
Zebrafish (Danio rerio).

e Procedure: Fish are exposed to the test substance in water for a 96-hour period. A static,
semi-static, or flow-through system can be used. At least five concentrations of the test
substance, arranged in a geometric series, are used.

o Observations: Mortalities and any abnormal behavioral or physical changes are recorded at
24, 48, 72, and 96 hours.

o Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the
concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

Avian Toxicity Testing

OECD 205: Avian Dietary Toxicity Test

This test is designed to determine the toxicity of a substance when administered to birds in
their diet.

o Test Species: Recommended species include Bobwhite quail (Colinus virginianus) or Mallard
duck (Anas platyrhynchos).

e Procedure: Birds are fed a diet containing the test substance for five days, followed by a
three-day observation period on a normal diet. At least five different concentrations are
tested.

o Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded
daily.

o Endpoint: The main endpoint is the LC50, the concentration in the diet that is lethal to 50% of
the birds.

Terrestrial Invertebrate Toxicity Testing
OECD 207: Earthworm, Acute Toxicity Test

This guideline describes a method to assess the acute toxicity of substances to earthworms.
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Test Species:Eisenia fetida or Eisenia andrei are commonly used.

Procedure: The test involves two phases: a preliminary filter paper contact test and a
definitive artificial soil test. In the soil test, adult earthworms are kept in a defined artificial soil
that has been treated with the test substance. The exposure duration is 14 days.

Observations: Mortality and changes in body weight are assessed at 7 and 14 days.

Endpoint: The primary endpoint is the LC50, the concentration in the soil that is lethal to 50%
of the earthworms.

OECD 213 (Acute Oral Toxicity) & 214 (Acute Contact Toxicity) for Honeybees

These guidelines outline methods for determining the acute toxicity of substances to

honeybees.

Test Species: Adult worker honeybees (Apis mellifera).

Oral Toxicity (OECD 213): Bees are fed a sucrose solution containing the test substance for
a defined period.

Contact Toxicity (OECD 214): The test substance is applied directly to the dorsal thorax of
the bees.

Procedure: For both tests, a range of doses is administered to groups of bees. The
observation period is typically 48 to 96 hours.

Observations: Mortality and any sublethal effects are recorded at specified intervals.

Endpoint: The LD50 (median lethal dose), the dose that is lethal to 50% of the bees, is
calculated.

Visualizations
Signaling Pathways and Experimental Workflows

As the specific signaling pathway for Pyriftalid's toxicity in non-target organisms is not well-

defined, a generalized pathway of pesticide-induced oxidative stress in fish is presented.
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Additionally, a generic workflow for the ecotoxicological risk assessment of pesticides is
provided.
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Pesticide-Induced Oxidative Stress in Fish

Pesticide Exposure

(e.g., Pyriftalid)
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Production
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Generic Workflow for Ecotoxicological Risk Assessment

Problem Formulation
- ldentify hazards
- Define assessment endpoints

Exposure Assessment Effects Assessment
- Environmental fate - Toxicity testing (e.g., LC50, LD50)
- Predicted Environmental - Predicted No-Effect
Concentration (PEC) Concentration (PNEC)

Risk Characterization
- Compare PEC and PNEC
- Risk Quotient (RQ = PEC/PNEC)

Risk Management
- Mitigation measures
- Regulatory decisions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Pyriftalid on Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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